Cas no 23077-21-6 (2-(oxan-4-yl)methoxyacetic acid)
23077-21-6 structure
Product Name:2-(oxan-4-yl)methoxyacetic acid
CAS No:23077-21-6
MF:C8H14O4
MW:174.194363117218
CID:6372501
PubChem ID:13520951
Update Time:2023-12-15
2-(oxan-4-yl)methoxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxan-4-yl)methoxyacetic acid
- 2-[(oxan-4-yl)methoxy]acetic acid
- 2-[(Tetrahydro-2H-pyran-4-yl)methoxy]acetic acid
- Acetic acid, 2-[(tetrahydro-2H-pyran-4-yl)methoxy]-
- AKOS011670908
- SCHEMBL3359434
- 2-((Tetrahydro-2H-pyran-4-yl)methoxy)acetic acid
- 23077-21-6
- CS-0235848
- EN300-1627788
-
- Inchi: 1S/C8H14O4/c9-8(10)6-12-5-7-1-3-11-4-2-7/h7H,1-6H2,(H,9,10)
- InChI Key: QGYNKVIILMHHAF-UHFFFAOYSA-N
- SMILES: C(O)(=O)COCC1CCOCC1
Computed Properties
- Exact Mass: 174.08920892g/mol
- Monoisotopic Mass: 174.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.141±0.06 g/cm3(Predicted)
- Boiling Point: 334.9±12.0 °C(Predicted)
- pka: 3.47±0.10(Predicted)
2-(oxan-4-yl)methoxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1627788-0.05g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 0.05g |
$168.0 | 2023-06-04 | |
| Enamine | EN300-1627788-0.1g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 0.1g |
$252.0 | 2023-06-04 | |
| Enamine | EN300-1627788-0.25g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 0.25g |
$361.0 | 2023-06-04 | |
| Enamine | EN300-1627788-0.5g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 0.5g |
$569.0 | 2023-06-04 | |
| Enamine | EN300-1627788-1.0g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 1g |
$728.0 | 2023-06-04 | |
| Enamine | EN300-1627788-2.5g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 2.5g |
$1428.0 | 2023-06-04 | |
| Enamine | EN300-1627788-5.0g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 5g |
$2110.0 | 2023-06-04 | |
| Enamine | EN300-1627788-10.0g |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95% | 10g |
$3131.0 | 2023-06-04 | |
| Enamine | EN300-1627788-50mg |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95.0% | 50mg |
$168.0 | 2023-09-22 | |
| Enamine | EN300-1627788-100mg |
2-[(oxan-4-yl)methoxy]acetic acid |
23077-21-6 | 95.0% | 100mg |
$252.0 | 2023-09-22 |
2-(oxan-4-yl)methoxyacetic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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